Cas no 870243-58-6 (methyl thieno2,3-cpyridine-2-carboxylate)

• Product Name: methyl thieno2,3-cpyridine-2-carboxylate
• CAS No: 870243-58-6
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• MDL: MFCD20528178
• CID: 1024605
• PubChem ID: 20594257
• Update Time: 2025-06-22

methyl thieno2,3-cpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl thieno[2,3-c]pyridine-2-carboxylate
• Thieno[2,3-c]pyridine-2-carboxylic acid methyl ester
• methyl thieno2,3-cpyridine-2-carboxylate
• BS-25835
• A862930
• Methylthieno[2,3-c]pyridine-2-carboxylate
• MVOGDZBDGGEEDA-UHFFFAOYSA-N
• EN300-244316
• Z1322795864
• Methyl thieno[2,3-c]pyridine-2-carbo inverted exclamation markAylate
• MFCD20528178
• SCHEMBL162420
• 870243-58-6
• AKOS015999562
• DTXSID90608993
• CS-0210757

• MDL： MFCD20528178
• Inchi： 1S/C9H7NO2S/c1-12-9(11)7-4-6-2-3-10-5-8(6)13-7/h2-5H,1H3
• InChI Key： MVOGDZBDGGEEDA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C=CN=CC1=2

Computed Properties

• Exact Mass: 193.01974964g/mol
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on methyl thieno2,3-cpyridine-2-carboxylate

Introduction to Methyl Thieno[2,3-c]pyridine-2-carboxylate (CAS No. 870243-58-6)

Methyl thieno[2,3-c]pyridine-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 870243-58-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the thienopyridine class, which has garnered considerable attention due to its versatile structural framework and potential biological activities. The molecular structure of methyl thieno[2,3-c]pyridine-2-carboxylate incorporates both thiophene and pyridine rings, creating a unique scaffold that is conducive to various chemical modifications and functionalizations. These characteristics make it a valuable intermediate in the synthesis of more complex molecules with therapeutic implications.

The< strong>methyl thieno[2,3-c]pyridine-2-carboxylate molecule exhibits a distinct chemical profile that has been the subject of extensive investigation in academic and industrial research settings. Its thiophene ring contributes to its aromaticity, while the pyridine moiety introduces basic properties, making it amenable to interactions with biological targets such as enzymes and receptors. This dual functionality has positioned methyl thieno[2,3-c]pyridine-2-carboxylate as a promising candidate for drug discovery initiatives aimed at developing novel therapeutic agents.

In recent years, there has been a surge in research focused on the pharmacological potential of thienopyridine derivatives. The structural motif of methyl thieno[2,3-c]pyridine-2-carboxylate has been explored in various contexts, particularly in the quest for new treatments for neurological disorders, cardiovascular diseases, and infectious diseases. For instance, studies have demonstrated that certain derivatives of this compound exhibit inhibitory effects on enzymes implicated in inflammation and oxidative stress, suggesting their utility in managing chronic inflammatory conditions.

The synthesis of methyl thieno[2,3-c]pyridine-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for further derivatization. The use of palladium-catalyzed cross-coupling reactions and other transition metal-mediated processes has been particularly effective in constructing the desired heterocyclic core. These synthetic strategies not only enhance the efficiency of producing methyl thieno[2,3-c]pyridine-2-carboxylate but also provide a foundation for generating libraries of related compounds for high-throughput screening.

The biological activity of methyl thieno[2,3-c]pyridine-2-carboxylate has been evaluated through both in vitro and in vivo studies. Initial pharmacokinetic assessments have revealed favorable properties such as good solubility and stability under physiological conditions, which are critical factors for drug development. Furthermore, preliminary toxicological studies indicate that the compound is well-tolerated at relevant doses, paving the way for more extensive clinical investigations.

In the context of drug discovery, the< strong>methyl thieno[2,3-c]pyridine-2-carboxylate scaffold offers a rich platform for structure-activity relationship (SAR) studies. By systematically modifying various positions within the molecule, researchers can fine-tune its biological profile to enhance potency and selectivity. For example, introduction of halogen atoms or nitrogen-containing substituents can alter electronic properties and binding interactions with target proteins. Such modifications are essential for optimizing lead compounds into viable drug candidates.

The integration of computational chemistry techniques has further accelerated the exploration of< strong>methyl thieno[2,3-c]pyridine-2-carboxylate. Molecular modeling studies have provided insights into its binding modes with potential targets, enabling rational design of derivatives with improved pharmacological properties. These computational approaches complement experimental efforts by predicting structural changes and functional outcomes before costly wet-lab synthesis.

The pharmaceutical industry continues to recognize the importance of heterocyclic compounds like< strong>methyl thieno[2,3-c]pyridine-2-carboxylate. Their diverse biological activities and synthetic versatility make them indispensable tools in medicinal chemistry. As research progresses, new applications for this compound are likely to emerge, driven by ongoing discoveries in genomics and proteomics that provide deeper understanding of disease mechanisms.

In conclusion,< strong>methyl thieno[2,3-c]pyridine-2-carboxylate (CAS No. 870243-58-6) represents a compelling example of how structural innovation can yield compounds with significant therapeutic potential. Its unique combination of chemical features positions it as a cornerstone in modern drug development efforts aimed at addressing unmet medical needs across multiple disease areas.